(E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile

• IUPAC Name: (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile
• InChI: InChI=1S/C12H6F2N2O/c13-10-2-1-8(6-11(10)14)5-9(7-15)12-3-4-16-17-12/h1-6H/b9-5+
• InChI Key: ACMFBXUEOGQOLM-WEVVVXLNSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=C(C#N)C2=CC=NO2)F)F
• Isomeric SMILES: C1=CC(=C(C=C1/C=C(\C#N)/C2=CC=NO2)F)F
• Molecular Formula: C12H6F2N2O
• Molecular Weight: 232.18 g/mol

Description

(E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile, also known as DFP-10825, is a small molecule inhibitor that has shown potential in various scientific research applications. This compound has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

(E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile is a small molecule inhibitor that targets various enzymes and proteins involved in different biological pathways. One of the main targets of (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile is the proteasome, a large protein complex responsible for the degradation of intracellular proteins. (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile inhibits the activity of the proteasome, leading to the accumulation of misfolded and damaged proteins and ultimately inducing apoptosis in cancer cells. (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile also inhibits the activity of other enzymes and proteins, such as the chaperone Hsp90 and the kinase Akt, which are involved in various biological processes.
Biochemical and Physiological Effects:
(E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile has been shown to have various biochemical and physiological effects, depending on the target enzyme or protein. In cancer cells, (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile induces apoptosis by inhibiting the activity of the proteasome and other enzymes involved in cell survival and proliferation. In neurons, (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile protects against oxidative stress and prevents the accumulation of amyloid beta by inhibiting the activity of Hsp90 and other chaperones. In infectious cells, (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile inhibits the replication of viruses by targeting specific enzymes and proteins involved in viral replication.

Advantages and Limitations for Lab Experiments

(E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile has several advantages for lab experiments, including its small size, high potency, and broad spectrum of activity. (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile can be easily synthesized and modified to optimize its activity and selectivity. However, (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile also has some limitations, such as its potential toxicity and off-target effects. Further studies are needed to determine the optimal concentration and duration of treatment for different cell types and experimental conditions.

Future Directions

(E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile has shown great potential in various scientific research applications, and there are several future directions for its development and optimization. One direction is the optimization of (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile's pharmacokinetic and pharmacodynamic properties to improve its efficacy and reduce its toxicity. Another direction is the identification of new targets and pathways for (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile, which could lead to the development of new therapeutic strategies for cancer, neurodegenerative diseases, and infectious diseases. Additionally, the combination of (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile with other drugs or therapies could enhance its activity and reduce the risk of drug resistance.

Synthesis Methods

(E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile can be synthesized through various methods, including the reaction of 3,4-difluorobenzaldehyde with 5-amino-2-methyl-1,2-oxazole to form 3,4-difluoro-N-(5-methyl-2-oxazolyl)benzamide. This intermediate is then reacted with malononitrile in the presence of piperidine to form (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile. Other methods of synthesis include the use of different reagents and catalysts, such as copper(II) acetate and sodium hydride.

Scientific Research Applications

(E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile has shown potential in various scientific research applications, including cancer research, neurodegenerative disease research, and infectious disease research. In cancer research, (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. In neurodegenerative disease research, (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile has been shown to protect neurons from oxidative stress and prevent the accumulation of amyloid beta, a protein associated with Alzheimer's disease. In infectious disease research, (E)-3-(3,4-difluorophenyl)-2-(1,2-oxazol-5-yl)prop-2-enenitrile has been shown to inhibit the replication of hepatitis C virus and dengue virus.